Cas no 60419-70-7 (Methyl 5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 60419-70-7
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD18381938
• CID: 852062
• PubChem ID: 10307866
• Update Time: 2025-04-19

Methyl 5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
• 1H-1,2,3-Triazole-4-carboxylicacid,5-methyl-,methylester(9CI)
• methyl 5-methyl-2H-triazole-4-carboxylate
• Methyl 5-methyl-3H-1,2,3-triazole-4-carboxylate
• Methyl 4-methyl-1h-1,2,3-triazole-5-carboxylate
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-, methyl ester
• G70799
• 60419-70-7
• UIAFUZFURUTFNX-UHFFFAOYSA-N
• SY357578
• LS-05940
• CS-0279519
• methyl5-methyl-1H-1,2,3-triazole-4-carboxylate
• EN300-786097
• SCHEMBL1412516
• MFCD18381938
• ALBB-017968
• METHYL 5-METHYL-2H-1,2,3-TRIAZOLE-4-CARBOXYLATE
• STL163937
• SCHEMBL9587880
• DTXSID40437876
• AKOS005746983
• 5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester

• MDL： MFCD18381938
• Inchi： 1S/C5H7N3O2/c1-3-4(5(9)10-2)7-8-6-3/h1-2H3,(H,6,7,8)
• InChI Key： UIAFUZFURUTFNX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NNN=1)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 276.9±20.0 °C at 760 mmHg
• Flash Point: 121.3±21.8 °C
• PSA: 67.87000
• LogP: -0.10030
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 5-methyl-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)